Cas no 1213586-83-4 ((2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol
• CAS No: 1213586-83-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4672506
• Update Time: 2025-06-09

(2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol
• (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol

• Inchi： 1S/C9H12N2O3/c1-6-2-3-7(11(13)14)4-8(6)9(10)5-12/h2-4,9,12H,5,10H2,1H3/t9-/m0/s1
• InChI Key： ADISPFSUHLIZGZ-VIFPVBQESA-N
• SMILES： [C@H](C1C(=CC=C(N(=O)=O)C=1)C)(N)CO

Additional information on (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 1213586-83-4)

(2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1213586-83-4, has garnered considerable attention due to its potential applications in drug development and molecular research. The precise stereochemistry and chemical composition of this molecule make it a valuable candidate for exploring novel therapeutic strategies.

The molecular structure of (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol consists of an ethanol backbone substituted with a 2-methyl-5-nitrophenyl group at the second carbon atom. This configuration imparts specific electronic and steric properties, which are crucial for its interaction with biological targets. The presence of the amino group at the second carbon position enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in the 5-position of the phenyl ring in (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol plays a pivotal role in modulating its biological activity. Studies have shown that nitroaromatic derivatives can exhibit significant effects on various biological pathways, including inflammation, oxidative stress, and enzyme inhibition. These findings have prompted researchers to investigate the potential of this compound as a lead molecule for drug discovery.

The stereochemistry of (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol, specifically the (R) configuration at the second carbon atom, is another critical aspect that influences its pharmacological profile. Chiral molecules often exhibit different biological activities depending on their stereochemical orientation. The (R) configuration has been found to enhance binding affinity and selectivity towards certain biological targets, making it a promising candidate for developing enantiopure drugs with improved efficacy and reduced side effects.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structure-activity relationships (SAR) of nitroaromatic compounds. The synthesis and characterization of derivatives like (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol have provided valuable insights into how structural modifications can influence biological activity. For instance, studies have demonstrated that introducing electron-withdrawing groups such as nitro can enhance binding interactions with enzymes and receptors, leading to potent pharmacological effects.

Furthermore, the development of innovative synthetic methodologies has enabled the efficient preparation of complex nitroaromatic compounds. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity and yield, which are essential for pharmaceutical applications. These advancements have made it feasible to explore a wider range of derivatives with tailored properties for drug development.

The potential therapeutic applications of (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol are vast and span multiple disease areas. Preliminary studies have suggested its efficacy in treating inflammatory disorders, where its ability to modulate inflammatory pathways could lead to novel anti-inflammatory agents. Additionally, its interaction with enzymes involved in metabolic processes makes it a candidate for developing treatments for metabolic diseases such as diabetes and obesity.

In oncology research, nitroaromatic compounds have shown promise as chemotherapeutic agents due to their ability to induce apoptosis and inhibit tumor growth. The unique structure of (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol suggests that it may exhibit similar effects, making it a potential lead compound for developing new anticancer therapies. Further preclinical studies are warranted to elucidate its mechanisms of action and evaluate its safety and efficacy in vivo.

The compound's potential also extends to neurodegenerative diseases, where its ability to cross the blood-brain barrier could be exploited for developing treatments targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that nitroaromatic derivatives can modulate neurotransmitter systems and protect against neurotoxicity, offering hope for novel therapeutic strategies.

In conclusion, (2R)-2-amino-2-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 1213586-83-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacological understanding, make it a promising candidate for drug development across various therapeutic areas. Continued research efforts are essential to fully explore its therapeutic potential and translate these findings into clinical applications.